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Compound of Interest

Compound Name:
1-(Oxolane-3-carbonyl)azetidin-3-

ol

Cat. No.: B1489031 Get Quote

Essential Safety and Handling Guide for 1-
(Oxolane-3-carbonyl)azetidin-3-ol
This guide provides crucial safety and logistical information for handling 1-(Oxolane-3-
carbonyl)azetidin-3-ol in a laboratory setting. The following procedures are based on the

safety data for the closely related compound, Azetidin-3-ol hydrochloride, and should be

adapted to your specific laboratory conditions and risk assessment.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 1-(Oxolane-3-carbonyl)azetidin-3-ol is not

readily available, the hazards are anticipated to be similar to those of Azetidin-3-ol

hydrochloride. The primary known hazards include acute oral toxicity, skin irritation, serious eye

damage, and potential respiratory irritation.[1] Therefore, stringent adherence to personal

protective equipment (PPE) protocols is mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1489031?utm_src=pdf-interest
https://www.benchchem.com/product/b1489031?utm_src=pdf-body
https://www.benchchem.com/product/b1489031?utm_src=pdf-body
https://www.benchchem.com/product/b1489031?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-40144/Azetidin-3-ol-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective

Equipment (PPE)
Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles.

To prevent eye contact which

can cause serious damage.

Face Protection Face shield.

To be used in addition to

goggles when there is a splash

hazard.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[2]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

To protect the skin from

accidental exposure.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for handling

large quantities or in case of

insufficient ventilation.

To avoid inhalation of dust or

vapors, which may cause

respiratory irritation.[1]

Operational Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid the formation of dust and aerosols.

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage:
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Store in a tightly closed container in a dry and well-ventilated place.[3]

Keep in a cool environment. For long-term storage, refer to the supplier's recommendation,

which for similar compounds is often at -20°C or -80°C.[1]

Store locked up.[1]

Emergency Procedures and First Aid
In the event of exposure or spillage, immediate and appropriate action is essential.

Exposure Scenario First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap.[1] If

skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][3]

Spill Response:

Evacuate personnel from the immediate area.

Wear appropriate PPE as detailed above.
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For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.

For large spills, contain the spill and prevent it from entering drains.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Contaminated Materials: Used containers, contaminated labware, and spill cleanup materials

should be collected in a designated, labeled hazardous waste container.

Unused Product: Dispose of unused or expired product as hazardous waste. Do not dispose

of it down the drain.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 1-
(Oxolane-3-carbonyl)azetidin-3-ol.
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Workflow for Handling 1-(Oxolane-3-carbonyl)azetidin-3-ol
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Caption: Safe handling workflow for 1-(Oxolane-3-carbonyl)azetidin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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